Cas no 2172509-63-4 (2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172509-63-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6446791
• PubChem ID: 165598269
• Update Time: 2025-07-16

2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172509-63-4
• 2-[1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598703

• Inchi： 1S/C12H20N4O/c1-9(2)12-11(6-7-13)14-15-16(12)8-4-5-10(3)17/h9-10,17H,4-6,8H2,1-3H3
• InChI Key： XPERTFGWNLBIDX-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172509-63-4)

The compound 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172509-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of 2172509-63-4, highlighting a novel, high-yield route that improves scalability for industrial production. The research team employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which significantly enhanced the efficiency of triazole formation. The optimized protocol reduced reaction times by 40% and increased overall yields to 85%, making it a viable candidate for large-scale synthesis.

In another groundbreaking study, researchers explored the compound's anti-inflammatory properties. Using in vitro models, the team demonstrated that 2172509-63-4 effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The compound showed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6, with an IC50 value of 2.3 µM. These findings suggest its potential as a lead compound for developing new anti-inflammatory therapeutics.

Further investigations into its anticancer activity revealed that 2172509-63-4 induces apoptosis in several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic studies indicated that the compound triggers mitochondrial dysfunction and activates caspase-3, leading to programmed cell death. Notably, it exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a critical feature for minimizing side effects in clinical applications.

Despite these promising results, challenges remain in the clinical translation of 2172509-63-4. Pharmacokinetic studies have identified issues such as moderate bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Current research is focused on structural modifications to enhance its pharmacokinetic profile, including the introduction of prodrug strategies and nanoparticle-based delivery systems.

In conclusion, 2-1-(4-hydroxypentyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (2172509-63-4) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to address its limitations and unlock its full clinical utility, positioning it as a promising candidate for future drug development in inflammation and oncology.